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Compound of Interest

Compound Name: Benzyl D-Glucuronate

Cat. No.: B1140512 Get Quote

Introduction

Benzyl D-glucuronate is a carbohydrate derivative of significant interest in biomedical

research and pharmaceutical development. As the benzyl ester of D-glucuronic acid, it serves

as a valuable intermediate in the chemical synthesis of various biologically active molecules,

most notably 1β-O-acyl glucuronides, which are important metabolites of many drugs.[1][2] Its

structure allows for the strategic manipulation of the glucuronic acid moiety, a key component in

the body's detoxification pathways. This guide provides a comprehensive overview of the

chemical properties, synthesis, biological significance, and experimental considerations of

Benzyl D-glucuronate.

Chemical and Physical Properties
Benzyl D-glucuronate is a white to off-white solid that is hygroscopic in nature.[1][3] Its key

chemical and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₃H₁₆O₇ [4]

Molecular Weight 284.26 g/mol [4]

CAS Number 135970-30-8 [3]

Melting Point 104-108 °C [3]

Boiling Point (Predicted) 566.5 ± 50.0 °C [3]

Density (Predicted) 1.442 ± 0.06 g/cm³ [3]

Solubility
Slightly soluble in DMSO,

Ethanol, Methanol, and Water
[3]

Storage Temperature -20°C, under inert atmosphere [3]

Synthesis of Benzyl D-Glucuronate
The synthesis of Benzyl D-glucuronate typically involves the esterification of D-glucuronic

acid with benzyl alcohol. A common strategy employed for this transformation is the Koenigs-

Knorr reaction, which is a classical method for the formation of glycosidic bonds.[5] This

reaction generally involves the use of a glycosyl halide (e.g., a bromide) and a promoter, such

as a silver or mercury salt, to couple the glucuronic acid derivative with benzyl alcohol.

While a specific, detailed step-by-step protocol for the synthesis of Benzyl D-glucuronate was

not found in the reviewed literature, a conceptual workflow for its synthesis via a modified

Koenigs-Knorr approach is presented below. This process would involve the protection of the

hydroxyl groups of the glucuronic acid, followed by activation of the anomeric carbon and

subsequent reaction with benzyl alcohol, and finally deprotection.
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Conceptual Synthesis Workflow for Benzyl D-Glucuronate

Protection Activation

Coupling (Koenigs-Knorr) Deprotection

D-Glucuronic Acid Protected D-Glucuronic Acid
(e.g., acetylated)

Protecting Agent
(e.g., Acetic Anhydride) Activated Glucuronate

(e.g., Glycosyl Bromide)

Activating Agent
(e.g., HBr)

Protected Benzyl D-GlucuronateBenzyl Alcohol

Promoter
(e.g., Silver Carbonate) Benzyl D-Glucuronate

Deprotecting Agent
(e.g., Base)
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Conceptual workflow for the synthesis of Benzyl D-Glucuronate.

Role in Organic Synthesis: A Precursor to 1β-O-Acyl
Glucuronides
A primary application of Benzyl D-glucuronate is its use as a starting material in the synthesis

of 1β-O-acyl glucuronides.[1][2] These compounds are significant metabolites of many

carboxylic acid-containing drugs. The synthesis involves the regioselective acylation of the C1-

hydroxyl group of Benzyl D-glucuronate with a carboxylic acid, followed by the removal of the

benzyl protecting group. This method offers an efficient route to obtaining these important

metabolites for use in drug metabolism and toxicology studies.
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Synthesis of 1β-O-Acyl Glucuronides from Benzyl D-Glucuronate

Benzyl D-Glucuronate

1-O-Acyl Benzyl D-Glucuronate
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Coupling Agent
(e.g., DCC, EDC)

1β-O-Acyl Glucuronide

Deprotection
(e.g., Hydrogenolysis)
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Workflow for the synthesis of 1β-O-acyl glucuronides.

Biological Significance
Metabolism: A Substrate for β-Glucuronidase
In biological systems, glucuronidation is a major phase II metabolic pathway that enhances the

water solubility of xenobiotics, facilitating their excretion. This process is catalyzed by UDP-

glucuronosyltransferases (UGTs). The resulting glucuronides can be hydrolyzed back to the

parent compound by the enzyme β-glucuronidase, which is present in various tissues and gut

microbiota. Benzyl D-glucuronate can serve as a substrate for β-glucuronidase, leading to the

release of D-glucuronic acid and benzyl alcohol.
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Enzymatic Hydrolysis of Benzyl D-Glucuronate

Benzyl D-Glucuronate

β-Glucuronidase

D-Glucuronic Acid + Benzyl Alcohol

Hydrolysis
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Enzymatic hydrolysis of Benzyl D-Glucuronate by β-glucuronidase.

While Benzyl D-glucuronate is a substrate for β-glucuronidase, specific kinetic parameters

such as the Michaelis constant (Km) and maximum velocity (Vmax) for this interaction were not

found in the reviewed literature. Such data would be crucial for quantitatively understanding its

metabolic fate.

Applications in Drug Development: Prodrug Strategies
The enzymatic cleavage of glucuronides by β-glucuronidase, which is often overexpressed in

tumor microenvironments, presents a promising strategy for targeted drug delivery.

Glucuronide prodrugs can be designed to be relatively inactive and more water-soluble than

the parent drug. Upon reaching the target site, they are cleaved by β-glucuronidase, releasing

the active cytotoxic agent. While the direct use of Benzyl D-glucuronate as a prodrug is not

documented, its derivatives are explored for this purpose. For instance, benzyl ether-linked

glucuronide derivatives of anticancer drugs have been synthesized to enhance their

therapeutic index.
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Experimental Protocols
Characterization of Benzyl D-Glucuronate
Purification and characterization of synthesized Benzyl D-glucuronate would typically involve

standard laboratory techniques:

Purification: Column chromatography on silica gel.

Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the

chemical structure and anomeric configuration.[6]

Mass Spectrometry (MS): To determine the molecular weight and confirm the identity of

the compound.[6]

Infrared (IR) Spectroscopy: To identify functional groups.

Enzymatic Hydrolysis Assay (Conceptual Protocol)
This conceptual protocol describes how to measure the activity of β-glucuronidase using

Benzyl D-glucuronate as a substrate. The reaction can be monitored by measuring the

appearance of one of the products, for example, using High-Performance Liquid

Chromatography (HPLC).

Materials:

Benzyl D-Glucuronate

β-Glucuronidase (from a suitable source, e.g., E. coli or bovine liver)

Phosphate or acetate buffer (optimal pH for the enzyme, typically pH 4.5-6.8)

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

Procedure:
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Prepare Substrate Solutions: Prepare a series of concentrations of Benzyl D-glucuronate in

the reaction buffer.

Enzyme Preparation: Prepare a solution of β-glucuronidase in the reaction buffer.

Reaction Initiation: In a temperature-controlled environment (e.g., 37°C), mix the enzyme

solution with the substrate solution to initiate the reaction.

Time-Course Sampling: At specific time intervals, withdraw aliquots of the reaction mixture

and quench the reaction (e.g., by adding a strong acid or organic solvent).

HPLC Analysis: Analyze the quenched samples by HPLC to quantify the amount of product

formed (e.g., benzyl alcohol) or the amount of remaining substrate.

Data Analysis: Plot the concentration of product formed against time to determine the initial

reaction velocity for each substrate concentration.

Kinetic Parameter Determination: Use a suitable kinetic model, such as the Michaelis-

Menten equation, to determine the Km and Vmax of the enzyme for Benzyl D-glucuronate.

Conclusion
Benzyl D-glucuronate is a valuable carbohydrate derivative with important applications in

synthetic chemistry and potential relevance in drug metabolism and development. Its role as a

precursor for 1β-O-acyl glucuronides is well-established, providing a crucial tool for studying

drug metabolites. While its direct biological activity is not extensively characterized, its

interaction with β-glucuronidase underscores its importance in the broader context of

glucuronidation and prodrug design. Further research to elucidate the specific kinetics of its

enzymatic hydrolysis and to explore its potential in novel drug delivery systems is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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